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Compound of Interest
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Compound Name:
hydrate

Cat. No.: B12368898

An In-depth Technical Guide to the Origin and Properties of Magnesium Isoglycyrrhizinate
Hydrate

Introduction

Magnesium Isoglycyrrhizinate (MglG) hydrate is a novel fourth-generation glycyrrhizic acid
preparation developed for the treatment of liver diseases.[1][2][3][4] It is primarily utilized as a
hepatoprotective agent in clinical settings for conditions such as chronic viral hepatitis and
drug-induced liver injury.[5][6][7][8] This compound is a magnesium salt of the 18a-glycyrrhizic
acid stereoisomer, a derivative of a natural product extracted from the roots of the licorice plant
(Glycyrrhiza glabra).[9][10][11] Its development was driven by the need for a glycyrrhizic acid
preparation with improved pharmacological activity and a better safety profile compared to its
predecessors.[1][7] This guide provides a detailed overview of the origin, synthesis, mechanism
of action, pharmacokinetics, and clinical efficacy of Magnesium Isoglycyrrhizinate hydrate
for researchers, scientists, and drug development professionals.

Chemical Origin and Synthesis

Magnesium Isoglycyrrhizinate hydrate originates from glycyrrhizic acid, a triterpenoid
saponin that is the primary active component of licorice root.[9][12] The natural form of
glycyrrhizic acid is the 183-isomer. Magnesium Isoglycyrrhizinate is the magnesium salt of the
18a-stereoisomer, known as isoglycyrrhizic acid.[1][2][7] The conversion from the natural (3-

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12368898?utm_src=pdf-interest
https://www.benchchem.com/product/b12368898?utm_src=pdf-body
https://www.benchchem.com/product/b12368898?utm_src=pdf-body
https://apm.amegroups.org/article/view/66827/html
https://www.mdpi.com/1424-8247/15/9/1130
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.794319/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763799/
https://www.clinicaltrials.gov/study/NCT02734966
https://synapse.patsnap.com/drug/b4f2d5b39dd840b8984b2d1606915563
https://www.researchgate.net/publication/40445667_Magnesium_isoglycyrrhizinate_in_the_treatment_of_chronic_liver_diseases_a_randomized_double-blind_multi-doses_active_drug_controlled_multi-center_study
https://patents.google.com/patent/CN104861031A/en
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/magnesium-isoglycyrrhizinate
https://pmc.ncbi.nlm.nih.gov/articles/PMC5603137/
https://www.researchgate.net/figure/Chemical-structure-of-magnesium-isoglycyrrhizinate_fig1_350780175
https://apm.amegroups.org/article/view/66827/html
https://www.researchgate.net/publication/40445667_Magnesium_isoglycyrrhizinate_in_the_treatment_of_chronic_liver_diseases_a_randomized_double-blind_multi-doses_active_drug_controlled_multi-center_study
https://www.benchchem.com/product/b12368898?utm_src=pdf-body
https://www.benchchem.com/product/b12368898?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/magnesium-isoglycyrrhizinate
https://www.medchemexpress.com/magnesium-isoglycyrrhizinate-hydrate.html
https://apm.amegroups.org/article/view/66827/html
https://www.mdpi.com/1424-8247/15/9/1130
https://www.researchgate.net/publication/40445667_Magnesium_isoglycyrrhizinate_in_the_treatment_of_chronic_liver_diseases_a_randomized_double-blind_multi-doses_active_drug_controlled_multi-center_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

form to the a-form is a critical step in its synthesis, which is reported to enhance its therapeutic

properties and safety.[2]

Synthesis Pathway

The preparation of Magnesium Isoglycyrrhizinate involves a multi-step chemical process

starting from glycyrrhizic acid extracted from licorice.[8] The general workflow involves

iIsomerization followed by salt formation.

Experimental Protocol: General Synthesis Method[8]

Isomerization of Glycyrrhizic Acid: Glycyrrhizic acid (the 18[3-isomer) is treated with an alkali
solution to induce isomerization. This process converts the 18(3-stereocisomer into the more
therapeutically desired 18a-stereoisomer (isoglycyrrhizic acid).

Synthesis of Isoglycyrrhizic Acid Ethyl Ester: The resulting isoglycyrrhizic acid has physical
and chemical properties similar to the original glycyrrhizic acid, making separation difficult. To
facilitate purification, the isoglycyrrhizic acid is converted into its ethyl ester. This ester form
is precipitated, which allows for effective separation from the unreacted glycyrrhizic acid and
other impurities remaining in the solution.

Preparation of Isoglycyrrhizic Acid: The purified isoglycyrrhizic acid ethyl ester is then
hydrolyzed to yield pure isoglycyrrhizic acid.

Preparation of Magnesium Isoglycyrrhizinate: The purified isoglycyrrhizic acid is reacted with
a magnesium salt under controlled conditions to form the final product, Magnhesium
Isoglycyrrhizinate hydrate. The product is then isolated and purified.
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Step 1: Extraction

Glycyrrhiza glabra
(Licorice Root)

}Xtraction

Glycyrrhizic Acid (18B-isomer)

Step 2: Chemijcal Synthesis

Alkali Isomerization

:

Isoglycyrrhizic Acid (18a-isomer)

:

Esterification

:

Isoglycyrrhizic Acid Ethyl Ester
(Precipitated for Purification)

l

Hydrolysis

:

Purified Isoglycyrrhizic Acid

:

Reaction with Magnesium Salt

Magnesium Isoglycyrrhizinate Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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